
A Spectroscopic Guide to Citronellyl Valerate:
Structural Elucidation and Data Interpretation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Citronellyl valerate

CAS No.: 7540-53-6

Cat. No.: B1594606

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for Citronellyl
Valerate (also known as citronellyl pentanoate), a widely used fragrance and flavor ingredient.

Aimed at researchers, scientists, and professionals in drug development and quality control,

this document synthesizes foundational spectroscopic principles with practical data

interpretation. We will explore the Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data that, in concert, provide an unambiguous confirmation of the

molecule's structure.

Introduction
Citronellyl valerate (CAS No: 7540-53-6) is the ester formed from citronellol and valeric acid.

[1] Its molecular formula is C₁₅H₂₈O₂ with a molecular weight of approximately 240.38 g/mol .

[1] The structural integrity and purity of this compound are critical for its application in consumer

products and as a potential building block in chemical synthesis. Spectroscopic analysis is the

cornerstone of quality assurance, providing a detailed fingerprint of the molecular structure.

This guide explains the theoretical and practical aspects of acquiring and interpreting the key

spectroscopic data for citronellyl valerate.
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Molecular Structure and Atom Numbering
To facilitate a clear discussion of the spectroscopic data, the following numbering scheme will

be used for the atoms in citronellyl valerate.

Caption: Structure and numbering of Citronellyl Valerate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule. By analyzing the chemical environment of ¹H and ¹³C nuclei,

a complete structural map can be assembled.

Experimental Protocol: ¹H and ¹³C NMR
A robust NMR analysis begins with proper sample preparation and selection of experimental

parameters.

Sample Preparation: Dissolve approximately 5-10 mg of citronellyl valerate in ~0.6 mL of

deuterated chloroform (CDCl₃). CDCl₃ is a standard choice for its excellent solubilizing

power for non-polar compounds and its single, well-defined residual solvent peak (δ ≈ 7.26

ppm for ¹H, δ ≈ 77.16 ppm for ¹³C).

Internal Standard: Tetramethylsilane (TMS) is added as an internal standard to reference the

chemical shifts to 0 ppm.

Instrumentation: Data acquisition is typically performed on a 400 MHz (or higher)

spectrometer to ensure adequate signal dispersion.

¹H NMR Acquisition: A standard single-pulse experiment is sufficient. Key parameters include

a 30° pulse angle, an acquisition time of ~4 seconds, and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: A proton-decoupled experiment (e.g., zgpg30) is used to produce a

spectrum with singlets for each unique carbon, simplifying interpretation. A sufficient number

of scans (~1024 or more) is necessary due to the low natural abundance of ¹³C.

¹H NMR Spectral Data (Predicted)
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The ¹H NMR spectrum provides information on the number of different types of protons, their

chemical environment, and their proximity to other protons. The following table details the

predicted chemical shifts (δ), multiplicities, and assignments.

Proton Assignment Predicted δ (ppm) Multiplicity Coupling (J, Hz)

H6 5.10 t (triplet) J ≈ 7.1 Hz

H1 (O-CH₂) 4.09 t (triplet) J ≈ 6.8 Hz

H2' (α to C=O) 2.25 t (triplet) J ≈ 7.5 Hz

H5 2.00 m (multiplet) -

H7-Me (vinylic) 1.68 s (singlet) -

H8 (vinylic) 1.60 s (singlet) -

H2, H3', H4' 1.65 - 1.55 m (multiplet) -

H3, H4 1.45 - 1.25 m (multiplet) -

H5' (terminal CH₃) 0.92 t (triplet) J ≈ 7.4 Hz

H3-Me 0.90 d (doublet) J ≈ 6.3 Hz

Interpretation Insights:

The triplet at ~5.10 ppm is characteristic of the vinylic proton (H6) on the trisubstituted

double bond, coupled to the adjacent methylene protons (H5).

The downfield triplet at ~4.09 ppm is indicative of the methylene protons (H1) attached to the

ester oxygen, deshielded by its electronegativity.

The triplet at ~2.25 ppm corresponds to the methylene protons (H2') alpha to the carbonyl

group.

The two singlets at ~1.68 and ~1.60 ppm are classic signals for the two methyl groups on a

double bond.
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The upfield doublet at ~0.90 ppm arises from the methyl group attached to the chiral center

(C3), coupled to the single H3 proton. The corresponding upfield triplet at ~0.92 ppm is from

the terminal methyl of the valerate chain.

¹³C NMR Spectral Data (Predicted)
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Carbon Assignment Predicted δ (ppm)

C1' (C=O) 173.5

C7 131.5

C6 124.5

C1 63.0

C5 39.8

C2 37.0

C2' 34.2

C3 29.5

C4' 27.1

C4 25.7

C7-Me 22.4

C3' 19.4

C3-Me 17.6

C8 13.8

C5' 13.7

Interpretation Insights:

The most downfield signal at ~173.5 ppm is unambiguously assigned to the carbonyl carbon

(C1') of the ester.
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The two signals in the vinylic region, ~131.5 and ~124.5 ppm, correspond to the carbons of

the C=C double bond (C7 and C6).

The signal at ~63.0 ppm is characteristic of the carbon (C1) bonded to the ester oxygen.

The remaining signals in the upfield region (~13-40 ppm) represent the aliphatic carbons of

the citronellyl and valerate chains.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. Vibrations of chemical bonds correspond to specific energy absorptions in the

infrared region of the electromagnetic spectrum.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR
ATR-FTIR is a common technique that requires minimal sample preparation.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR

crystal (typically diamond or zinc selenide) is used.

Sample Application: A single drop of neat citronellyl valerate liquid is placed directly onto

the ATR crystal.

Data Acquisition: A background spectrum of the clean, empty crystal is recorded first. The

sample spectrum is then acquired. The instrument software automatically subtracts the

background to produce the final absorbance or transmittance spectrum. Typically, 16 to 32

scans are co-added to improve the signal-to-noise ratio.

Key IR Absorption Bands (Predicted)
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Wavenumber (cm⁻¹) Vibration Type Functional Group

2960-2850 C-H stretch Aliphatic (CH₃, CH₂, CH)

~1735 C=O stretch (strong, sharp) Ester

~1670 C=C stretch (weak to medium) Alkene

1465-1450 C-H bend Aliphatic

1375 C-H bend (umbrella) Methyl

1240-1160 C-O stretch (strong) Ester

Interpretation Insights:

The most prominent and diagnostic peak in the spectrum is the strong, sharp absorption at

approximately 1735 cm⁻¹, which is definitive for the carbonyl (C=O) stretch of an aliphatic

ester.

The presence of multiple peaks in the 2960-2850 cm⁻¹ region confirms the abundance of

sp³-hybridized C-H bonds in the molecule.

A strong band between 1240-1160 cm⁻¹ corresponds to the C-O single bond stretching of

the ester group, further confirming this functionality.

A weaker absorption around 1670 cm⁻¹ is expected for the C=C stretching of the

tetrasubstituted alkene, which often gives a less intense signal than less substituted alkenes.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight of a compound and its

fragmentation pattern upon ionization. This pattern serves as a molecular fingerprint and allows

for the confirmation of structural subunits.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the ideal method for analyzing volatile compounds like citronellyl valerate.
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Sample Introduction: A dilute solution of the sample in a volatile solvent (e.g., hexane or ethyl

acetate) is injected into the gas chromatograph. The GC separates the sample from any

impurities before it enters the mass spectrometer.

Ionization: Electron Ionization (EI) at a standard energy of 70 eV is the most common

method. This high-energy process induces reproducible fragmentation.

Mass Analysis: A quadrupole mass analyzer separates the resulting positively charged

fragments based on their mass-to-charge ratio (m/z).

Mass Spectrum Data and Fragmentation Analysis
The mass spectrum of citronellyl valerate will not typically show a strong molecular ion peak

(M⁺• at m/z 240) due to the instability of the parent ion under EI conditions. The observed

spectrum is dominated by fragment ions resulting from predictable bond cleavages.[1]

Key Observed Fragments:[1]

m/z Relative Intensity
Proposed Fragment

Identity/Origin

41 99.9 C₃H₅⁺ (Allyl cation)

69 74.6 C₅H₉⁺ (Isoprenyl fragment)

81 74.6
C₆H₉⁺ (Cyclic monoterpene

fragment)

85 - [C₄H₉CO]⁺ (Valeryl cation)

95 61.9 C₇H₁₁⁺

102 -
McLafferty Rearrangement

Product

138 -
[C₁₀H₁₈]⁺• (Citronellyl radical

cation)

Fragmentation Pathway Analysis:
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The fragmentation of citronellyl valerate is driven by the locations of the functional groups

(ester and alkene) and the stability of the resulting carbocations.

Citronellyl Moiety Cleavage Valerate Moiety Cleavage

Citronellyl Valerate
[M]+• at m/z 240

Loss of Valeric Acid
(m/z 138)

α-cleavage

McLafferty Rearrangement
(m/z 102)

γ-H transfer

Valeryl Cation
[C₄H₉CO]⁺ (m/z 85)

C-O cleavage

C₆H₉⁺ (m/z 81)

- C₄H₉

C₅H₉⁺ (m/z 69)

- CH₃

C₃H₅⁺ (m/z 41)

- C₂H₄

Click to download full resolution via product page

Caption: Key fragmentation pathways for Citronellyl Valerate in EI-MS.

α-Cleavage: The bond between the ester oxygen and the citronellyl C1 is weak and readily

cleaves, leading to the loss of the valerate moiety as a neutral molecule and formation of the

citronellyl carbocation at m/z 138. This ion is often not observed but is a key intermediate.

Terpenoid Fragmentation: The m/z 138 ion undergoes subsequent fragmentation

characteristic of acyclic monoterpenes, producing the highly abundant ions at m/z 81, m/z 69
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(isoprenyl cation), and m/z 41 (allyl cation). These are diagnostic for the citronellyl backbone.

McLafferty Rearrangement: A hallmark of esters with a sufficiently long alkyl chain, this

process involves the transfer of a gamma-hydrogen from the valerate chain to the carbonyl

oxygen, followed by cleavage of the α-β bond. This results in the elimination of a neutral

alkene (propene) and the formation of a characteristic ion at m/z 102.

Acylium Ion: Cleavage of the O-C1 bond can also result in the formation of the valeryl

(pentanoyl) acylium ion, [CH₃(CH₂)₃CO]⁺, at m/z 85.

Conclusion
The combination of NMR, IR, and MS provides a powerful and self-validating system for the

structural confirmation of citronellyl valerate. IR spectroscopy rapidly confirms the presence of

the key ester and alkene functional groups. Mass spectrometry corroborates the molecular

weight and provides definitive evidence for the distinct citronellyl and valerate substructures

through its fragmentation pattern. Finally, ¹H and ¹³C NMR spectroscopy offers a complete,

high-resolution map of the entire carbon-hydrogen framework, allowing for the unambiguous

assignment of every atom in the molecule. Together, these techniques form the foundation of

analytical chemistry for ensuring the identity, purity, and quality of fine chemicals in research

and industry.
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To cite this document: BenchChem. [A Spectroscopic Guide to Citronellyl Valerate: Structural
Elucidation and Data Interpretation]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1594606/docs#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://www.benchchem.com/product/b1594606/docs#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://www.benchchem.com/product/b1594606/docs#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://www.benchchem.com/product/b1594606/docs#a-spectroscopic-guide-to-citronellyl-valerate-structural-elucidation-and-data-interpretation
https://www.benchchem.com/product/b1594606?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

